Cas no 36389-16-9 (2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide)

• Product Name: 2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide
• CAS No: 36389-16-9
• MF: C₆H₃FN₂O₂
• MW: 154.09862446785
• CID: 296266
• PubChem ID: 763237
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide
• 5-Fluorobenzofuroxan
• 5-fluoro-benzo[1,2,5]oxadiazole 1-oxide
• FT-0695663
• 5-fluorobenzo[c][1,2,5]oxadiazole 1-oxide
• 5-fluoro-1-oxido-2,1,3-benzoxadiazol-1-ium
• CS-0226701
• SCHEMBL7747611
• AKOS000631940
• 36389-16-9

• Inchi： 1S/C6H3FN2O2/c7-4-1-2-6-5(3-4)8-11-9(6)10/h1-3H
• InChI Key： QGJICKKZZHDRBX-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NO[N+]=2[O-]

Computed Properties

• Exact Mass: 154.01800
• Monoisotopic Mass: 154.01785550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Melting Point: 49-50°C
• PSA: 51.49000
• LogP: 1.39540

2,1,3-Benzoxadiazole,5-fluoro-, 1-oxide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38